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Compound of Interest

Compound Name: 1-Ethylpyrazole-4-boronic acid

Cat. No.: B1589016 Get Quote

An In-Depth Technical Guide to 1-Ethylpyrazole-4-boronic acid: A Core Building Block for

Modern Drug Discovery

For Researchers, Scientists, and Drug Development Professionals

Introduction
In the landscape of modern medicinal chemistry, the pyrazole scaffold stands out as a

"privileged structure," a molecular framework that consistently appears in a wide array of

pharmacologically active compounds.[1][2] Its presence in numerous FDA-approved drugs—

ranging from anti-inflammatory agents like celecoxib to anticoagulants like apixaban—

underscores its importance in engaging biological targets and conferring favorable

pharmacokinetic properties.[1] The strategic functionalization of this heterocyclic core is

therefore a cornerstone of drug design and development.

1-Ethylpyrazole-4-boronic acid (CAS: 847818-56-8) has emerged as an indispensable

reagent for this purpose. As a versatile building block, it provides a direct and efficient route to

introduce the 1-ethylpyrazole moiety into complex molecular architectures. This guide, written

from the perspective of a senior application scientist, offers a comprehensive technical

overview of its core properties, synthesis, and critical applications, with a detailed focus on its

use in the palladium-catalyzed Suzuki-Miyaura cross-coupling reaction—a foundational tool for

modern synthetic chemists.
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Compound Profile and Physicochemical Properties
Accurate characterization is the bedrock of reproducible science. The key identifiers and

physical properties of 1-Ethylpyrazole-4-boronic acid are summarized below.

Property Value Source(s)

CAS Number 847818-56-8 [3][4][5]

Molecular Formula C₅H₉BN₂O₂ [3][4][5]

Molecular Weight 139.95 g/mol [3][4][5]

Synonyms
1-ethyl-1H-pyrazol-4-ylboronic

acid
[3]

Physical Form Solid [3][6]

Purity (Typical) ≥95% [4][5][7]

Storage Conditions
Store in freezer (-20°C) under

an inert atmosphere
[3][6]

Strategic Synthesis of 1-Ethylpyrazole-4-boronic
acid
Understanding the synthesis of a key reagent provides insight into potential impurities and

handling requirements. A common and industrially relevant route to 1-alkylpyrazole-4-boronic

acids and their more stable pinacol esters involves a three-step sequence starting from

pyrazole itself.[8]
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Step 1: Electrophilic Iodination

Step 2: N-Alkylation

Step 3: Borylation

Pyrazole

4-Iodopyrazole

 I₂, H₂O₂ 

4-Iodopyrazole

1-Ethyl-4-iodopyrazole

 Haloethane (e.g., C₂H₅I) 
 Base 

1-Ethyl-4-iodopyrazole

1-Ethylpyrazole-4-boronic acid 
 or Pinacol Ester

 1. i-PrMgCl 
 2. B(Oi-Pr)₃ or Pinacol diboron 
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Pd(0)Ln Oxidative Addition

Transmetalation

Reductive Elimination

Pd(0)Ln

R¹-Pd(II)Ln-X

 Oxidative
 Addition 

R¹-Pd(II)Ln-R²

 Transmetalation 

 Reductive
 Elimination 

R¹-R² (Coupled Product)

R¹-X (Aryl Halide)

R²-B(OH)₂ (1-Ethylpyrazole-4-boronic acid) Base (e.g., K₂CO₃)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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